Cas no 496918-46-8 (1,2-Azetidinedicarboxylic acid, 1-methyl ester, (2S)-)

• Product Name: 1,2-Azetidinedicarboxylic acid, 1-methyl ester, (2S)-
• CAS No: 496918-46-8
• MF: C₆H₉NO₄
• MW: 159.139961957932
• CID: 854330
• Update Time: 2026-04-29

1,2-Azetidinedicarboxylic acid, 1-methyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Azetidinedicarboxylic acid, 1-methyl ester, (2S)-
• 1,2-Azetidinedicarboxylicacid,1-methylester,(2S)-(9CI)

Computed Properties

• Exact Mass: 159.05300

Experimental Properties

• PSA: 66.84000
• LogP: -0.15040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1,2-Azetidinedicarboxylic acid, 1-methyl ester, (2S)-

Exploring the Unique Properties and Applications of 1,2-Azetidinedicarboxylic acid, 1-methyl ester, (2S)- (CAS No. 496918-46-8)

The compound 1,2-Azetidinedicarboxylic acid, 1-methyl ester, (2S)- (CAS No. 496918-46-8) is a fascinating molecule in the realm of organic chemistry. Its unique structure, featuring a four-membered azetidine ring, makes it a subject of interest for researchers and industries alike. The (2S)- configuration adds a layer of stereochemical specificity, which is crucial for its applications in asymmetric synthesis and pharmaceutical development. This article delves into the properties, synthesis, and potential uses of this compound, while also addressing common queries and trends in the field.

One of the most intriguing aspects of 1,2-Azetidinedicarboxylic acid, 1-methyl ester, (2S)- is its role in medicinal chemistry. The azetidine ring is a key scaffold in many bioactive molecules, and the presence of the dicarboxylic acid moiety enhances its versatility. Researchers are particularly interested in its potential as a building block for novel drug candidates. Recent studies have explored its use in the synthesis of protease inhibitors and other therapeutic agents, aligning with the growing demand for small molecule drugs in the pharmaceutical industry.

The synthesis of 1,2-Azetidinedicarboxylic acid, 1-methyl ester, (2S)- involves sophisticated organic transformations, often starting from readily available chiral precursors. The 1-methyl ester group is a critical feature, as it can be further modified to introduce additional functional groups. This flexibility makes the compound a valuable intermediate in multi-step synthetic routes. Chemists are increasingly leveraging green chemistry principles to optimize its production, reflecting the industry's shift toward sustainable practices.

In addition to its pharmaceutical applications, 1,2-Azetidinedicarboxylic acid, 1-methyl ester, (2S)- has garnered attention in materials science. Its rigid azetidine core can impart unique mechanical and thermal properties to polymers and coatings. For instance, incorporating this compound into high-performance polymers could lead to materials with enhanced durability and resistance to degradation. This aligns with the rising interest in advanced materials for aerospace, automotive, and electronics applications.

The market for specialty chemicals like 1,2-Azetidinedicarboxylic acid, 1-methyl ester, (2S)- is expanding rapidly, driven by innovation in drug discovery and materials science. Companies are investing heavily in custom synthesis services to meet the demand for high-purity chiral compounds. Furthermore, the compound's potential in biocatalysis and enzymatic reactions is being explored, offering greener alternatives to traditional chemical processes.

For researchers and industry professionals, understanding the structure-activity relationship of 1,2-Azetidinedicarboxylic acid, 1-methyl ester, (2S)- is essential. Computational chemistry tools, such as molecular docking and quantum mechanical calculations, are being employed to predict its behavior in various environments. These insights are invaluable for designing more efficient synthetic routes and optimizing its performance in end-use applications.

In conclusion, 1,2-Azetidinedicarboxylic acid, 1-methyl ester, (2S)- (CAS No. 496918-46-8) is a compound of significant scientific and industrial interest. Its unique structural features and versatile applications make it a standout in the fields of pharmaceuticals and materials science. As research continues to uncover new possibilities, this molecule is poised to play a pivotal role in the development of next-generation therapeutics and advanced materials.